N-(4-methylphenyl)-2-[(4-oxo-3-propyl-[1]benzofuro[3,2-d]pyrimidin-2-yl)sulfanyl]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-methylphenyl)-2-[(4-oxo-3-propyl-[1]benzofuro[3,2-d]pyrimidin-2-yl)sulfanyl]acetamide is a useful research compound. Its molecular formula is C22H21N3O3S and its molecular weight is 407.49. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Dual Inhibitory Activities
Research has identified compounds structurally related to N-(4-methylphenyl)-2-[(4-oxo-3-propyl-[1]benzofuro[3,2-d]pyrimidin-2-yl)sulfanyl]acetamide exhibiting potent dual inhibitory activities against thymidylate synthase (TS) and dihydrofolate reductase (DHFR), indicating significant potential for anticancer therapy. Specifically, studies have synthesized analogues demonstrating potent dual inhibitory effects, with variations in the chemical structure affecting their potency and specificity towards human TS and DHFR, suggesting their potential as anticancer agents (Gangjee, Qiu, Li, & Kisliuk, 2008).
Crystal Structure Analysis
Further investigations have provided insights into the crystal structures of related compounds, revealing details about their molecular conformations. These studies are crucial for understanding the interaction mechanisms of these compounds with biological targets and can inform the design of more effective drugs (Subasri, Timiri, Sinha Barji, Jayaprakash, Vijayan, & Velmurugan, 2016).
Antifolate and Antitumor Activity
Research has also delved into the antifolate and antitumor activities of compounds within this chemical class. By modifying specific structural elements, such as the C9-methyl substitution and C8-C9 conformational restriction, significant impacts on their biological activities were observed, underscoring the importance of structural optimization in developing therapeutic agents (Gangjee, Zeng, McGuire, & Kisliuk, 2000).
Histone Deacetylase Inhibition
Another area of application includes the inhibition of histone deacetylases (HDACs), which play a significant role in the regulation of gene expression. Compounds related to this compound have been found to selectively inhibit HDACs, demonstrating potential as anticancer drugs by affecting cancer cell proliferation, inducing apoptosis, and causing cell-cycle arrest (Zhou et al., 2008).
Antimicrobial Activity
Compounds in this chemical family have also been evaluated for their antimicrobial activity, including their potential against Helicobacter pylori and other bacterial strains. This highlights their versatility and potential application in addressing various bacterial infections, including those resistant to current treatments (Carcanague et al., 2002).
Properties
IUPAC Name |
N-(4-methylphenyl)-2-[(4-oxo-3-propyl-[1]benzofuro[3,2-d]pyrimidin-2-yl)sulfanyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H21N3O3S/c1-3-12-25-21(27)20-19(16-6-4-5-7-17(16)28-20)24-22(25)29-13-18(26)23-15-10-8-14(2)9-11-15/h4-11H,3,12-13H2,1-2H3,(H,23,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TXJQCLUGEQUJCS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN1C(=O)C2=C(C3=CC=CC=C3O2)N=C1SCC(=O)NC4=CC=C(C=C4)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H21N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
407.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.